![molecular formula C17H19NO4 B4676594 N-(3-ethoxyphenyl)-2-(4-methoxyphenoxy)acetamide](/img/structure/B4676594.png)
N-(3-ethoxyphenyl)-2-(4-methoxyphenoxy)acetamide
Overview
Description
N-(3-ethoxyphenyl)-2-(4-methoxyphenoxy)acetamide, also known as EMA-401, is a chemical compound that has been of great interest to the scientific community due to its potential therapeutic applications. EMA-401 is a small molecule drug that acts as a highly selective antagonist of the angiotensin II type 2 receptor (AT2R).
Mechanism of Action
N-(3-ethoxyphenyl)-2-(4-methoxyphenoxy)acetamide acts as a selective antagonist of the AT2R, which is a G protein-coupled receptor that is involved in the regulation of blood pressure, cardiovascular function, and pain signaling. By blocking the AT2R, this compound is able to reduce pain and inflammation, as well as improve cardiovascular function.
Biochemical and Physiological Effects:
In animal models, this compound has been shown to reduce pain and inflammation, as well as improve cardiovascular function. It has also been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.
Advantages and Limitations for Lab Experiments
N-(3-ethoxyphenyl)-2-(4-methoxyphenoxy)acetamide has several advantages for use in lab experiments. It is a highly selective antagonist of the AT2R, which makes it a valuable tool for studying the role of this receptor in various physiological processes. This compound also has a favorable safety profile, which makes it suitable for use in animal studies. However, one limitation of this compound is that it is a small molecule drug, which may limit its ability to penetrate certain tissues and target specific cell types.
Future Directions
There are several potential future directions for research on N-(3-ethoxyphenyl)-2-(4-methoxyphenoxy)acetamide. One area of interest is the development of new formulations of the drug that can improve its bioavailability and tissue penetration. Another area of interest is the investigation of the potential use of this compound in the treatment of other conditions, such as cancer and autoimmune diseases. Additionally, further studies are needed to fully understand the mechanisms underlying the analgesic and cardiovascular effects of this compound.
Scientific Research Applications
N-(3-ethoxyphenyl)-2-(4-methoxyphenoxy)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic effects in animal models of neuropathic pain, making it a promising candidate for the treatment of chronic pain conditions. This compound has also been studied for its potential use in the treatment of hypertension and heart failure, as it selectively targets the AT2R, which is involved in regulating blood pressure and cardiovascular function.
properties
IUPAC Name |
N-(3-ethoxyphenyl)-2-(4-methoxyphenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO4/c1-3-21-16-6-4-5-13(11-16)18-17(19)12-22-15-9-7-14(20-2)8-10-15/h4-11H,3,12H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKJBQSMCGADFQS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)NC(=O)COC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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